Cas no 1420890-03-4 (N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride)
1420890-03-4 structure
Product Name:N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
CAS No:1420890-03-4
MF:C12H21ClN4S
MW:288.839939832687
CID:2170520
Update Time:2023-08-05
N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-methyl-2-(methylthio)-n-(piperidin-3-ylmethyl)pyrimidin-4-amine hydrochloride
- N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
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- Inchi: 1S/C12H20N4S.ClH/c1-16(9-10-4-3-6-13-8-10)11-5-7-14-12(15-11)17-2;/h5,7,10,13H,3-4,6,8-9H2,1-2H3;1H
- InChI Key: XGFYBAAPAHXOLR-UHFFFAOYSA-N
- SMILES: Cl.S(C)C1=NC=CC(=N1)N(C)CC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 227
- Topological Polar Surface Area: 66.4
N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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